Cas no 13068-57-0 (N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide)

N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide is a sulfonamide derivative featuring a benzimidazole core, a structure of interest in medicinal and organic chemistry. Its hybrid architecture combines the pharmacophoric elements of both sulfonamides and benzimidazoles, making it a valuable intermediate for drug discovery and biochemical research. The compound exhibits potential as a building block for designing enzyme inhibitors, particularly targeting carbonic anhydrases and other metalloenzymes. Its rigid heterocyclic framework enhances binding affinity and selectivity in molecular interactions. The presence of the sulfonamide group further contributes to its solubility and reactivity, facilitating derivatization for structure-activity relationship studies. This compound is suited for applications in synthetic chemistry and pharmaceutical development.

N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide structure

13068-57-0 structure

Product Name:N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide

CAS No:13068-57-0

MF:C₁₃H₁₁N₃O₂S

MW:273.310341119766

MDL:MFCD01350346

CID:165311

PubChem ID:648990

Update Time:2025-10-18

N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,N-1H-benzimidazol-2-yl-
- N-1H-Benzimidazol-2-ylbenzenesulfonamide
- AKOS001145421
- 1L-350S
- SR-01000321756
- F1635-0140
- Benzenesulfonamide, N-2-benzimidazolyl-
- N-(1H-benzimidazol-2-yl)benzenesulfonamide
- DTXSID40156671
- N-(1H-1,3-benzimidazol-2-yl)benzenesulfonamide
- Z57805564
- N-(1H-Benzoimidazol-2-yl)-benzenesulfonamide
- N-(1H-benzo[d]imidazol-2-yl)benzenesulfonamide
- REGID_for_CID_648990
- SMR000015035
- MLS000034386
- Benzenesulfonamide, N-1H-benzimidazol-2-yl-
- N-2-Benzimidazolyl-benzenesulfonamide
- MFCD01350346
- HMS2418F11
- 13068-57-0
- AG-690/33051062
- 2-phenylsulfonylaminobenzimidazole
- SR-01000321756-1
- CHEMBL1518903
- N-(1H-1,3-benzodiazol-2-yl)benzenesulfonamide
- N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide
- MDL： MFCD01350346
- Inchi： 1S/C13H11N3O2S/c17-19(18,10-6-2-1-3-7-10)16-13-14-11-8-4-5-9-12(11)15-13/h1-9H,(H2,14,15,16)
- InChI Key： QPSNJOBQYYGDNF-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC1=NC2C=CC=CC=2N1)(=O)=O

Computed Properties

Exact Mass: 273.05733
Monoisotopic Mass: 273.057197
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 401
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.2
XLogP3: 2.3

Experimental Properties

Density: 1.483
Boiling Point: 513.5°Cat760mmHg
Flash Point: 264.4°C
Refractive Index: 1.725
PSA: 74.85

N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N177030-25mg	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide	13068-57-0		25mg	$ 230.00	2022-06-03
TRC	N177030-50mg	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide	13068-57-0		50mg	$ 380.00	2022-06-03
Chemenu	CM493358-1g	N-(1H-Benzo[d]imidazol-2-yl)benzenesulfonamide	13068-57-0	97%	1g	$600	2023-02-03
abcr	AB341020-100 mg	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide; .	13068-57-0		100MG	€208.80	2022-06-10
abcr	AB341020-500 mg	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide, 90%; .	13068-57-0	90%	500 mg	€678.60	2023-07-19
abcr	AB341020-1 g	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide, 90%; .	13068-57-0	90%	1 g	€1,312.80	2023-07-19
abcr	AB341020-500mg	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide, 90%; .	13068-57-0	90%	500mg	€678.60	2025-02-19
abcr	AB341020-1g	N-(1H-1,3-Benzimidazol-2-yl)benzenesulfonamide, 90%; .	13068-57-0	90%	1g	€1312.80	2025-02-19
Ambeed	A846585-1g	N-(1H-Benzo[d]imidazol-2-yl)benzenesulfonamide	13068-57-0	97%	1g	$612.0	2024-04-24
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